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Compound of Interest

Compound Name: Anthopleurin C

Cat. No.: B1516719 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidelines for the safe handling, storage, and use of

Anthopleurin C (AP-C), a polypeptide toxin isolated from the sea anemone Anthopleura

elegantissima. The information is intended to ensure the integrity of the toxin for experimental

purposes and to minimize risks to laboratory personnel.

Introduction
Anthopleurin C is a potent cardiotonic and neurotoxic polypeptide that acts as a modulator of

voltage-gated sodium channels (Nav). Like other sea anemone toxins, AP-C binds to site 3 of

the channel, slowing its inactivation. This leads to a prolonged influx of sodium ions during an

action potential, resulting in a positive inotropic effect on cardiac muscle and increased

excitability in neurons. These properties make Anthopleurin C a valuable tool for studying the

structure and function of sodium channels and for investigating potential therapeutic

applications in cardiovascular and neurological disorders.
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Property Value Reference

Source Anthopleura elegantissima [1]

Molecular Weight ~5.5 kDa [1]

Amino Acid Residues 47 [1]

Structure Contains three disulfide bonds [2]

Mechanism of Action
Delays inactivation of voltage-

gated sodium channels
[2]

Handling and Safety Precautions
Anthopleurin C is a potent toxin and should be handled with extreme care in a laboratory

setting.

3.1. Personal Protective Equipment (PPE)

Gloves: Wear two pairs of nitrile gloves at all times when handling the lyophilized powder or

solutions.

Lab Coat: A dedicated lab coat should be worn.

Eye Protection: Safety glasses or goggles are mandatory.

Respiratory Protection: When handling the lyophilized powder, work in a certified chemical

fume hood or a biological safety cabinet to avoid inhalation.

3.2. Laboratory Practices

Designated Area: All work with Anthopleurin C should be conducted in a designated and

clearly marked area of the laboratory.

Avoid Aerosolization: Handle the lyophilized powder carefully to minimize aerosol formation.

Spill Management: In case of a spill, immediately decontaminate the area with a 10% bleach

solution, followed by a thorough wash with soap and water. Absorbent materials used for
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cleanup should be treated as hazardous waste.

Waste Disposal: All materials that come into contact with Anthopleurin C, including pipette

tips, tubes, and gloves, should be disposed of as hazardous chemical waste.[3][4] Liquid

waste can be inactivated by treating with 10% bleach for at least 30 minutes before disposal

according to institutional guidelines.[4]

Storage and Stability
4.1. Lyophilized Powder

Long-term Storage: Store lyophilized Anthopleurin C at -20°C for up to several years.[5]

Short-term Storage: For periods of a few weeks, the lyophilized powder can be stored at

4°C.[5]

Desiccation: Keep the vial tightly sealed and stored in a desiccator to prevent moisture

absorption.

4.2. Reconstituted Solutions

Short-term Storage: Reconstituted solutions can be stored at 4°C for up to a week.

Long-term Storage: For longer-term storage, aliquot the reconstituted solution into single-use

volumes and store at -20°C or -80°C. Avoid repeated freeze-thaw cycles.[5]

4.3. Stability

Condition Stability Reference

pH

Stable in aqueous solutions

with a pH range of 1.0 - 8.0.

Activity is lost at pH > 8.0.

[6]

Temperature (Aqueous

Solution)

Stable for months at 4°C.

Degradation increases with

higher temperatures.
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Reconstitution Protocol
5.1. Materials

Lyophilized Anthopleurin C vial

Sterile, high-purity water or a suitable buffer (e.g., Phosphate-Buffered Saline, PBS)

Sterile, non-pyrogenic polypropylene tubes

Calibrated micropipettes with sterile tips

5.2. Procedure

Equilibrate: Allow the vial of lyophilized Anthopleurin C to equilibrate to room temperature

before opening to prevent condensation.[7]

Centrifuge: Briefly centrifuge the vial to ensure the powder is at the bottom.

Add Solvent: Using a sterile pipette, slowly add the desired volume of sterile water or buffer

to the vial. To avoid frothing and potential denaturation, gently run the solvent down the side

of the vial.[8]

Dissolve: Gently swirl the vial or pipette the solution up and down to ensure the peptide is

fully dissolved. Do not vortex or shake vigorously.[9]

Aliquot: For storage, aliquot the reconstituted solution into smaller, single-use volumes in

sterile polypropylene tubes.

Experimental Protocols
6.1. Electrophysiological Recording of Sodium Currents

This protocol provides a general framework for studying the effects of Anthopleurin C on

voltage-gated sodium channels in cultured cells (e.g., HEK293 cells expressing a specific Nav

channel isoform or primary neurons).

6.1.1. Cell Preparation
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Culture cells on glass coverslips suitable for electrophysiological recording.

On the day of recording, transfer a coverslip to the recording chamber on the stage of an

inverted microscope.

Continuously perfuse the cells with an external recording solution.

6.1.2. Solutions

External Solution (example): 140 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, 10 mM

HEPES, 10 mM Glucose. Adjust pH to 7.4 with NaOH.

Internal (Pipette) Solution (example): 140 mM CsF, 10 mM NaCl, 1 mM EGTA, 10 mM

HEPES. Adjust pH to 7.2 with CsOH.

Anthopleurin C Stock Solution: Prepare a concentrated stock solution (e.g., 1 mM) in sterile

water and store at -20°C.

Working Solution: On the day of the experiment, dilute the stock solution to the desired final

concentration in the external recording solution.

6.1.3. Recording Procedure

Establish a whole-cell patch-clamp configuration using a borosilicate glass pipette with a

resistance of 2-5 MΩ when filled with the internal solution.

Hold the cell membrane potential at a hyperpolarized level (e.g., -100 mV) to ensure all

sodium channels are in the closed state.

Apply a series of depolarizing voltage steps (e.g., from -80 mV to +60 mV in 10 mV

increments) to elicit sodium currents.

Record baseline sodium currents in the absence of the toxin.

Perfuse the cell with the external solution containing the desired concentration of

Anthopleurin C.
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After a few minutes of perfusion to allow for toxin binding, repeat the voltage-step protocol to

record sodium currents in the presence of the toxin.

To assess recovery, perfuse the cell with the toxin-free external solution.

6.2. Data Analysis

Measure the peak inward current at each voltage step.

Analyze the kinetics of current inactivation by fitting the decay phase of the current to an

exponential function. Anthopleurin C is expected to significantly slow the rate of

inactivation.[10]

Construct current-voltage (I-V) and conductance-voltage (G-V) relationships to assess

changes in channel activation.

Analyze the voltage-dependence of steady-state inactivation by applying a series of pre-

pulses to different potentials before a test pulse.

Quantitative Data
7.1. Toxicity

Toxin Animal Model Route LD₅₀ Reference

APE 2-1

(identical to AP-

C)

Shore crab

(Carcinus

maenas)

i.m. 1 µg/kg [1]

AETX II Crab - 0.53 µg/kg [11]

AETX III Crab - 0.28 µg/kg [11]

Note: Data for mammalian toxicity of Anthopleurin C is not readily available. Handle with

extreme caution.

7.2. Electrophysiological Effects of Related Anthopleurins (Anthopleurin-A)
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Parameter Control After Ap-A Cell Type Reference

Peak

Conductance-

Voltage (V₁/₂)

Shift

- -2.5 ± 1.7 mV
Canine Cardiac

Purkinje Cells
[10]

Steady-State

Inactivation (V₁/

₂) Shift

- +1.9 ± 0.8 mV
Canine Cardiac

Purkinje Cells
[10]

Inactivation Time

Constant (τ) at 0

mV

0.6 ± 0.1 ms 10.2 ± 1.5 ms

Guinea Pig

Ventricular

Myocytes

[12]
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Caption: Mechanism of Anthopleurin C action on voltage-gated sodium channels.
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Caption: Workflow for electrophysiological analysis of Anthopleurin C effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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